Cas no 446827-33-4 ([2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid)

• Product Name: [2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid
• CAS No: 446827-33-4
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 3078483
• PubChem ID: 846086
• Update Time: 2025-10-24

[2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid
• Oprea1_472772
• HMS1557B01
• 2-(2-([1,1'-Biphenyl]-4-yloxy)acetamido)acetic acid
• 446827-33-4
• 2-[[2-(4-phenylphenoxy)acetyl]amino]acetic acid
• SR-01000318307-1
• AKOS000300346
• 2-(2-([1,1'-Biphenyl]-4-yloxy)acetamido)aceticacid
• SR-01000318307
• TimTec1_008119
• (2-{[1,1'-BIPHENYL]-4-YLOXY}ACETAMIDO)ACETIC ACID

• MDL： MFCD03011423
• Inchi： 1S/C16H15NO4/c18-15(17-10-16(19)20)11-21-14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-9H,10-11H2,(H,17,18)(H,19,20)
• InChI Key： WKUOHGZFHMLFFC-UHFFFAOYSA-N
• SMILES： O(CC(NCC(=O)O)=O)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 285.10010796Da
• Monoisotopic Mass: 285.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

[2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on [2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid

Introduction to [2-(Biphenyl-4-yloxy)-acetylamino]-acetic Acid (CAS No 446827-33-4)

[2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 446827-33-4, features a biphenyl-4-yloxy moiety linked to an acetylamino group, followed by a terminal acetic acid moiety. The structural arrangement of this molecule imparts distinct chemical properties that make it a promising candidate for various biochemical applications.

The biphenyl ring in [2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid is a key feature that contributes to its potential biological activity. Biphenyl derivatives are well-known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of the 4-yloxy group enhances the solubility and bioavailability of the compound, making it more suitable for therapeutic applications. Furthermore, the acetylamino and acetic acid groups provide functional sites for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of biphenyl-based compounds in drug discovery. Studies have demonstrated that modifications at the biphenyl core can significantly alter the pharmacokinetic and pharmacodynamic properties of these molecules. For instance, a study published in the Journal of Medicinal Chemistry reported on the synthesis and evaluation of various biphenyl derivatives as potential inhibitors of enzymes involved in inflammatory pathways. The compound [2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid was identified as a promising lead due to its ability to modulate key enzymatic activities.

The acetylamino group in [2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid is another critical feature that contributes to its biological relevance. This group is commonly found in many bioactive molecules and serves as a hinge point for interactions with biological targets. The acetyl moiety can participate in hydrogen bonding and hydrophobic interactions, enhancing the binding affinity of the compound to its target proteins. Additionally, the acetylamino group can be further functionalized to introduce additional pharmacophores, expanding the therapeutic potential of this compound.

Current research efforts are focused on exploring the therapeutic applications of [2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid. Preliminary studies have shown that this compound exhibits potent inhibitory activity against certain enzymes implicated in metabolic disorders. The biphenyl-4-yloxy group appears to play a crucial role in mediating these effects by interacting with specific residues on the enzyme surface. Further investigation is warranted to elucidate the detailed molecular mechanisms underlying these interactions.

The synthesis of [2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the biphenyl core efficiently. The introduction of the acetylamino and acetic acid groups is achieved through nucleophilic substitution and hydrolysis reactions, respectively. These synthetic strategies ensure high yield and purity, which are essential for subsequent biological evaluation.

In conclusion, [2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid (CAS No 446827-33-4) is a structurally unique compound with significant potential in pharmaceutical research. Its biphenyl-4-yloxy moiety and functional groups contribute to its biological activity and make it a valuable scaffold for drug development. Ongoing studies aim to fully characterize its pharmacological properties and explore new therapeutic applications. As research in this field progresses, [2-(Biphenyl-4-yloxy)-acetylamino]-acetic acid is expected to play a crucial role in the discovery and development of novel bioactive molecules.